Cas no 68865-60-1 (2-Mercaptoethyl ether)

• Product Name: 2-Mercaptoethyl ether
• CAS No: 68865-60-1
• MF: C₄H₁₀OS₂
• MW: 138.251598834991
• CID: 4673711
• PubChem ID: 75073
• Update Time: 2025-05-25

2-Mercaptoethyl ether Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptoethyl ether
• 2,2'-Oxydiethanethiol
• Bis(2-mercaptoethyl) ether
• Ethanethiol, 2,2'-oxybis-
• Poly(ethylene glycol) dithiol
• Ethyl ether dimercaptan
• Bis(2-mercaptoethyl)ether
• 3-Oxapentane-1,5-dithiol
• 2,2'-Oxydi-1-ethanethiol
• 2,2'-Dimercaptodiethyl ether
• Dimercaptodiethyl ether
• QO2W9LA7NA
• di(2-Mercaptoethyl) ether
• .beta.-Mercaptoethyl ether
• 1,5-Dimercapto-3-oxapentane
• CNDCQWGRLNGNNO-UHFFFAOYSA-N
• 2-(2-sulfanylethoxy)ethane-1-thiol
• .beta.,.b
• Thiol-PEG-Thiol,HS-PEG-SH
• CAA15002
• 2,2'-Oxybis(ethane-1-thiol)
• UNII-QO2W9LA7NA
• EINECS 218-421-5
• 2-(2-sulfanylethoxy)ethanethiol
• AI3-61992
• O0106
• .beta.,.beta.'-Dimercaptodiethyl ether
• di(2-mercaptoethyl)ether
• Ethanethiol,2'-oxybis-
• AKOS015898454
• NS00048679
• 2150-02-9
• SCHEMBL93392
• NSC 51020
• NSC-6751
• Ethanethiol,2'-oxydi-
• MFCD00004889
• Ethanethiol, 2,2'-oxydi-
• DTXSID6062206
• AT13657
• NSC6751
• NSC51020
• GS-6037
• Thiol-PEG-Thiol
• beta,beta'-Dimercaptodiethyl ether
• 2,2'-Oxybisethanethiol
• 2-(2-mercapto-ethoxy)-ethanethiol
• NSC 6751
• 2-Mercaptoethyl ether, 95%
• Q27287386
• NSC-51020
• 68865-60-1
• J-014107
• Dithiodiglycol
• .beta.,.beta.'-Dimercaptoethyl ether
• beta-Mercaptoethyl ether
• 2,2-OXYDIETHANETHIOL
• 2-(2-Sulfanylethoxy)ethyl hydrosulfide #

• Inchi： 1S/C4H10OS2/c6-3-1-5-2-4-7/h6-7H,1-4H2
• InChI Key： CNDCQWGRLNGNNO-UHFFFAOYSA-N
• SMILES： SCCOCCS

Computed Properties

• Exact Mass: 138.01730729g/mol
• Monoisotopic Mass: 138.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 28.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 11.2
• XLogP3: 0.7

Additional information on 2-Mercaptoethyl ether

Chemical Profile of 2-Mercaptoethyl ether (CAS No: 68865-60-1)

2-Mercaptoethyl ether, identified by its Chemical Abstracts Service (CAS) number 68865-60-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound, characterized by a thiol group (-SH) linked to an ethyl ether moiety, exhibits distinct reactivity that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Mercaptoethyl ether consists of an ethyl group connected to an oxygen atom, which in turn is bonded to a sulfur atom carrying a hydrogen atom. This configuration imparts both nucleophilic and electrophilic characteristics to the molecule, enabling its participation in a wide range of chemical transformations. These include nucleophilic substitution reactions, oxidation processes, and the formation of disulfide bonds, which are critical in the development of peptide mimetics and other therapeutic agents.

In recent years, 2-Mercaptoethyl ether has been explored for its potential applications in drug discovery and development. Its thiol group makes it an attractive candidate for the synthesis of protease inhibitors, which are essential in treating various inflammatory and infectious diseases. For instance, studies have demonstrated its utility in creating modified peptides that can selectively inhibit the activity of certain proteases by forming stable disulfide bridges with target proteins. This approach has shown promise in preclinical models for conditions such as rheumatoid arthritis and chronic infections.

Moreover, the ether linkage in 2-Mercaptoethyl ether contributes to its solubility in both polar and non-polar solvents, making it a versatile building block for formulating drug delivery systems. Researchers have leveraged this property to develop micellar nanoparticles that can encapsulate hydrophobic drugs while protecting them from degradation. Such formulations enhance the bioavailability and targeted delivery of therapeutic agents, improving treatment outcomes.

The compound's reactivity also extends to its role as a ligand in coordination chemistry. The sulfur atom can coordinate with transition metals such as copper and palladium, facilitating catalytic processes in organic synthesis. This capability has been utilized in cross-coupling reactions, which are pivotal in constructing complex molecular architectures found in many pharmaceuticals. For example, palladium-catalyzed reactions involving 2-Mercaptoethyl ether have been employed to synthesize biaryl compounds that exhibit potent biological activity.

Recent advancements in computational chemistry have further highlighted the significance of 2-Mercaptoethyl ether. Molecular modeling studies have revealed its potential as a scaffold for designing novel molecules with optimized pharmacokinetic profiles. By integrating quantum mechanical calculations with traditional experimental approaches, researchers can predict the binding affinity and metabolic stability of derivatives of 2-Mercaptoethyl ether, accelerating the drug discovery pipeline.

Industrial applications of 2-Mercaptoethyl ether are also emerging, particularly in the production of specialty polymers and coatings. Its ability to form stable disulfide bonds enhances the durability and flexibility of polymers used in aerospace and automotive industries. Additionally, its incorporation into polymer matrices improves flame retardancy properties without compromising material performance.

The environmental impact of using 2-Mercaptoethyl ether is another area of interest. While it is not classified as a hazardous substance under current regulations, its behavior in aquatic systems requires careful assessment. Studies are ongoing to evaluate its biodegradability and potential effects on aquatic organisms. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce environmental footprint.

In conclusion, 2-Mercaptoethyl ether (CAS No: 68865-60-1) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features enable diverse chemical transformations, making it indispensable in synthetic chemistry and drug development. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.